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Compound of Interest

Compound Name: 2-(3-Fluorophenyl)benzonitrile

Cat. No.: B059359 Get Quote

Technical Support Center: 2-(3-
Fluorophenyl)benzonitrile
Disclaimer: A specific Safety Data Sheet (SDS) for 2-(3-Fluorophenyl)benzonitrile was not

available at the time of this publication. The following information is compiled from the SDS of

structurally similar compounds, including 2-(4-Fluorophenyl)benzonitrile and 3-

Fluorobenzonitrile, as well as general safety data for aryl nitriles and fluorinated aromatic

compounds. This guide should be used for informational purposes only, and it is imperative to

consult a certified safety professional and the supplier-specific SDS upon receipt of the

compound.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-(3-Fluorophenyl)benzonitrile?

Based on data for analogous compounds, 2-(3-Fluorophenyl)benzonitrile is expected to be

harmful if swallowed, in contact with skin, or if inhaled.[1][2] It is also likely to cause skin and

serious eye irritation, and may cause respiratory irritation.[2]

Q2: What Personal Protective Equipment (PPE) should I wear when handling this compound?

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield. Standard EN166

(EU) or OSHA 29 CFR 1910.133 (US) compliant eyewear is recommended.[1]
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Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat or other protective clothing to prevent skin contact.[1][3]

Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume

hood. If inhalation risk is high, use a NIOSH/MSHA or European Standard EN 149 approved

respirator.[1]

Q3: What are the proper storage conditions for 2-(3-Fluorophenyl)benzonitrile?

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4] Keep away from

heat, sparks, open flames, and other sources of ignition.[1] It is also recommended to store it

separately from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1][3]

Q4: What should I do in case of a fire involving this compound?

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[1]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Combustion may produce toxic fumes, including nitrogen oxides (NOx),

carbon monoxide (CO), carbon dioxide (CO2), and hydrogen fluoride (HF).[1]

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[1]

Troubleshooting Guides
Scenario 1: Accidental Skin or Eye Contact
Problem: The compound came into contact with my skin or eyes.

Solution:

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical
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attention.[1]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, holding the eyelids open. Remove contact lenses, if present and easy to do.

Continue rinsing. Seek immediate medical attention.[1][2]

Scenario 2: Small Spill in the Laboratory
Problem: A small amount of the compound has spilled on the lab bench or floor.

Solution:

Ensure Safety: Evacuate non-essential personnel from the immediate area. Ensure

adequate ventilation and wear appropriate PPE (see Q2).

Containment: Prevent the spill from spreading further.

Clean-up: For liquid spills, absorb with an inert material such as sand, silica gel, or

vermiculite.[1] For solid spills, carefully sweep up and place into a suitable, labeled container

for disposal. Avoid generating dust.

Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap

and water.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.

Scenario 3: Accidental Ingestion or Inhalation
Problem: I may have ingested or inhaled the compound.

Solution:

Ingestion: Do NOT induce vomiting. Rinse your mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1]

Inhalation: Move to fresh air immediately. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1]
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Data Summary
Hazard Classification
(Based on Analogs)

Description Source

Acute Toxicity, Oral (Category

4)
Harmful if swallowed. [2]

Acute Toxicity, Dermal

(Category 4)
Harmful in contact with skin.

Skin Corrosion/Irritation

(Category 2)
Causes skin irritation. [2]

Serious Eye Damage/Eye

Irritation (Category 2A)
Causes serious eye irritation. [2]

Specific Target Organ Toxicity,

Single Exposure (Category 3)

May cause respiratory

irritation.
[2]

Combustible Liquid Combustible.

Experimental Workflow Visualization

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://static.cymitquimica.com/products/IN/pdf/sds-DA003Y22.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003Y22.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003Y22.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003Y22.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b059359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Storage & Waste Emergency Procedures

Review SDS and
Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a
Well-Ventilated Area

(Fume Hood)

Proceed to Handling

Weigh/Transfer
Compound Carefully

Exposure: Rinse Affected
Area, Seek Medical Attention

If Exposure Occurs

Store in Tightly Sealed
Container in a Cool,
Dry, Ventilated Area

After Use

Dispose of Waste in
Labeled, Sealed Containers

Spill: Evacuate, Contain,
Clean Up with Inert Material

If Spill Occurs

Segregate from
Incompatible Materials

For Disposal

Click to download full resolution via product page

Caption: Safe handling workflow for 2-(3-Fluorophenyl)benzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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